ATP-responsive Mn(ii)-based T1 contrast agent for MRI†

Chemical Communications Pub Date: 2023-09-19 DOI: 10.1039/D3CC03430E

Abstract

A novel diacetylpyridylcarbohydrazide–DAPyCOHz-based manganese(II) chelate with dipicolylamine/zinc(II) (DPA/Zn2+) arms (MnLDPA-Zn2) was developed for adenosine triphosphate (ATP) responsive magnetic resonance imaging (MRI) T1 contrast applications. Compound 2 shows enhanced relaxivity (r1 = 11.52 mM−1 s−1) upon selective ATP binding over other phosphates.

Graphical abstract: ATP-responsive Mn(ii)-based T1 contrast agent for MRI
ATP-responsive Mn(ii)-based T1 contrast agent for MRI†
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